1,3-diacetyl-9-methyl-2-thioxo-1,2,3,4-tetrahydro-5H-6,1,3-benzoxadiazocin-5-one

• IUPAC Name: 1,3-diacetyl-9-methyl-2-sulfanylidene-4H-6,1,3-benzoxadiazocin-5-one
• InChI: InChI=1S/C14H14N2O4S/c1-8-4-5-12-11(6-8)16(10(3)18)14(21)15(9(2)17)7-13(19)20-12/h4-6H,7H2,1-3H3
• InChI Key: APMJZJKOHBXGSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC(=O)CN(C(=S)N2C(=O)C)C(=O)C
• Molecular Formula: C14H14N2O4S
• Molecular Weight: 306.34 g/mol

Description

1,3-diacetyl-9-methyl-2-thioxo-1,2,3,4-tetrahydro-5H-6,1,3-benzoxadiazocin-5-one, also known as DMTX, is a heterocyclic compound that has shown promising applications in scientific research. DMTX is a derivative of benzodiazepine and has a unique chemical structure that makes it a potential candidate for various research studies.

Mechanism of Action

The mechanism of action of 1,3-diacetyl-9-methyl-2-thioxo-1,2,3,4-tetrahydro-5H-6,1,3-benzoxadiazocin-5-one is still not fully understood. However, it has been proposed that this compound acts as a positive allosteric modulator of GABA receptors, which can enhance the activity of GABA, the main inhibitory neurotransmitter in the brain. This can lead to anxiolytic, anticonvulsant, and sedative effects.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to reduce anxiety, increase pain threshold, and decrease seizure activity. This compound has also been shown to have sedative effects, which can be useful in the treatment of insomnia and other sleep disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,3-diacetyl-9-methyl-2-thioxo-1,2,3,4-tetrahydro-5H-6,1,3-benzoxadiazocin-5-one is its relatively simple synthesis method, which makes it a viable option for large-scale production. This compound has also shown promising results in various scientific research applications, making it a potential candidate for further studies. However, one of the main limitations of this compound is its potential toxicity, which can limit its use in certain studies.

Future Directions

There are several future directions for the study of 1,3-diacetyl-9-methyl-2-thioxo-1,2,3,4-tetrahydro-5H-6,1,3-benzoxadiazocin-5-one. One potential direction is the development of new drugs based on the chemical structure of this compound. Another direction is the study of the mechanism of action of this compound, which can help in the development of new treatments for neurological disorders. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Scientific Research Applications

1,3-diacetyl-9-methyl-2-thioxo-1,2,3,4-tetrahydro-5H-6,1,3-benzoxadiazocin-5-one has shown potential in various scientific research applications, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, this compound has been studied for its potential as a GABA receptor modulator, which can help in the treatment of anxiety and other neurological disorders. In pharmacology, this compound has been studied for its potential as an anticonvulsant and analgesic agent. In medicinal chemistry, this compound has been studied for its potential as a lead compound for the development of new drugs.